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Compound of Interest

Compound Name: RN-1 Dihydrochloride

Cat. No.: B15585457

Essential Safety and Handling Guide for RN-1
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
RN-1 Dihydrochloride (CAS: 1781835-13-9), a potent and selective lysine-specific
demethylase 1 (LSD1) inhibitor. Adherence to these procedures is vital for ensuring a safe
laboratory environment and maintaining the integrity of your research.

Understanding the Compound

RN-1 Dihydrochloride is a potent, brain-penetrant, and irreversible inhibitor of LSD1.[1][2]
While safety data sheets (SDS) for RN-1 Dihydrochloride indicate that it is not classified as a
hazardous substance under the Globally Harmonized System (GHS), it is imperative to handle
it with the care and respect due to all chemical compounds in a research setting.

Chemical Information:
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Property Value
1-(4-methylpiperazin-1-yl)-2-[[(1R,2S)-2-(4-
IUPAC Name phenylmethoxyphenyl)cyclopropyl]lamino]ethano

ne;dihydrochloride[3]

Molecular Formula

C23H31CI2N302[2][3]

Molecular Weight 452.42 g/mol [2][4]
CAS Number 1781835-13-9[4]
Appearance Crystalline solid[5]

Biological Activity:

Target ICs0

LSD1 70 nM[1]

MAO-A 0.51 uM[1]

MAO-B 2.79 UM (or 2.8 pM, 2.785 uM)[1][2]

Personal Protective Equipment (PPE)

Although RN-1 Dihydrochloride is not classified as hazardous, the following standard

laboratory PPE is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves

Protects against skin contact.

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from potential

splashes.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.
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Handling and Operational Plan

A systematic approach to handling RN-1 Dihydrochloride will ensure safety and experimental

accuracy.

Engineering Controls

Ventilation: Work in a well-ventilated area. A chemical fume hood is recommended,
especially when handling the powder form to avoid inhalation of dust particles.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the
workspace of any unnecessary items.

Weighing: When weighing the solid compound, do so in a designated area, preferably within
a ventilated enclosure, to prevent the dispersal of dust.

Dissolving: To prepare a solution, add the solvent to the weighed RN-1 Dihydrochloride.
Gentle warming and sonication may be required to achieve complete dissolution in some
solvents like DMSO and water.

Storage of Solutions: Store stock solutions in tightly sealed vials at -20°C or -80°C as

recommended by the supplier.

Cleaning: After handling, thoroughly clean all equipment and the work area. Wash hands

thoroughly with soap and water.
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Caption: General workflow for safely handling chemical compounds.
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Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure regulatory compliance.

¢ Solid Waste: Collect unused solid RN-1 Dihydrochloride and any contaminated disposable
materials (e.g., weigh boats, pipette tips) in a designated, sealed waste container.

o Liquid Waste: Dispose of solutions containing RN-1 Dihydrochloride in a properly labeled
hazardous waste container. Do not pour down the drain.

o Decontamination: Decontaminate all non-disposable equipment that has come into contact
with the compound.

o Consult Local Regulations: Always follow your institution's and local authorities' guidelines
for chemical waste disposal.

Emergency Procedures

While RN-1 Dihydrochloride is not classified as hazardous, it is prudent to be prepared for
accidental exposure.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

o Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open. Seek
medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Caption: Emergency response procedures for accidental chemical exposure.

By adhering to these guidelines, researchers can safely handle RN-1 Dihydrochloride while
maintaining a secure and productive laboratory environment. This information is intended as a
guide and should be supplemented by your institution's specific safety protocols and the full
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-rn-1-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/RN-1-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/RN-1-dihydrochloride
https://www.scbt.com/p/rn-1-dihydrochloride-1781835-13-9
https://www.caymanchem.com/product/18124
https://www.benchchem.com/product/b15585457#personal-protective-equipment-for-handling-rn-1-dihydrochloride
https://www.benchchem.com/product/b15585457#personal-protective-equipment-for-handling-rn-1-dihydrochloride
https://www.benchchem.com/product/b15585457#personal-protective-equipment-for-handling-rn-1-dihydrochloride
https://www.benchchem.com/product/b15585457#personal-protective-equipment-for-handling-rn-1-dihydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15585457?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

